molecular formula C12H18N2O B13017441 1-(6-(Ethyl(methyl)amino)-5-methylpyridin-3-yl)propan-1-one

1-(6-(Ethyl(methyl)amino)-5-methylpyridin-3-yl)propan-1-one

Cat. No.: B13017441
M. Wt: 206.28 g/mol
InChI Key: XTOIXLSOAYOMSB-UHFFFAOYSA-N
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Description

1-(6-(Ethyl(methyl)amino)-5-methylpyridin-3-yl)propan-1-one is a pyridine-derived compound featuring a propan-1-one backbone. Key structural attributes include:

  • Pyridine ring: Substituted at positions 3, 5, and 6.
  • Amino groups: A tertiary ethyl(methyl)amino group at position 6.
  • Methyl substituent: At position 5 of the pyridine ring.
  • Propanone group: A ketone functional group at position 3 of the pyridine.

The ethyl(methyl)amino group may influence lipophilicity and steric interactions, while the pyridine ring could enhance electron-deficient aromatic interactions .

Properties

Molecular Formula

C12H18N2O

Molecular Weight

206.28 g/mol

IUPAC Name

1-[6-[ethyl(methyl)amino]-5-methylpyridin-3-yl]propan-1-one

InChI

InChI=1S/C12H18N2O/c1-5-11(15)10-7-9(3)12(13-8-10)14(4)6-2/h7-8H,5-6H2,1-4H3

InChI Key

XTOIXLSOAYOMSB-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)C1=CN=C(C(=C1)C)N(C)CC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(6-(Ethyl(methyl)amino)-5-methylpyridin-3-yl)propan-1-one typically involves the reaction of 6-(ethyl(methyl)amino)-5-methylpyridine with propan-1-one under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature, pressure, and reaction time, are optimized to achieve high yield and purity of the compound.

Industrial Production Methods

In an industrial setting, the production of 1-(6-(Ethyl(methyl)amino)-5-methylpyridin-3-yl)propan-1-one may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction parameters and efficient production of the compound. The use of advanced purification techniques, such as chromatography and crystallization, ensures the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

1-(6-(Ethyl(methyl)amino)-5-methylpyridin-3-yl)propan-1-one undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

    Reduction: Reduction reactions can convert the compound into its reduced forms, such as alcohols or amines.

    Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

    Substitution: Substitution reactions may involve reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions).

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

1-(6-(Ethyl(methyl)amino)-5-methylpyridin-3-yl)propan-1-one has a wide range of scientific research applications, including:

    Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

    Biology: It is studied for its potential biological activities, such as antimicrobial and anticancer properties.

    Medicine: The compound is investigated for its potential therapeutic applications, including drug development and pharmacological studies.

    Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 1-(6-(Ethyl(methyl)amino)-5-methylpyridin-3-yl)propan-1-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues and Functional Group Variations

The following compounds share structural or functional similarities with the target molecule:

Compound Name Key Features Evidence Reference
2-(Dimethylamino)-1-(4-methylphenyl)-1-propanone (LC-63) - Dimethylamino group
- 4-Methylphenyl ring
- Propanone backbone
1-(4-Fluorophenyl)-2-(methylamino)propan-1-one - 4-Fluorophenyl ring
- Methylamino group
- Propanone backbone
3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol - Thiophene ring
- Methylamino group
- Propanol backbone
RS67506 (1-(4-amino-5-chloro-2-methoxyphenyl)-3-[1-(2-methylsulphonylamino)ethyl-4-piperidinyl]-1-propanone hydrochloride) - Sulphonylamino group
- Piperidinyl substituent
- Chloro and methoxy groups
CAS 167710-87-4 (Complex substituted propanone) - Chloro, methoxy, and sulphonamide groups
- Multi-ring system

Key Comparisons

Pyridine vs. Phenyl/Thiophene Rings
  • The target compound’s pyridine ring provides electron-deficient aromaticity, enhancing hydrogen-bonding and π-π stacking interactions compared to 4-methylphenyl (LC-63) or 4-fluorophenyl () rings. Fluorine in the latter increases lipophilicity and metabolic stability .
  • Thiophene () introduces sulfur-mediated interactions but lacks the pyridine’s basic nitrogen, reducing solubility in polar solvents .
Amino Group Variations
  • Ethyl(methyl)amino (target) vs. dimethylamino (LC-63): The bulkier ethyl(methyl) group in the target compound may hinder steric access to binding pockets but improve selectivity for certain receptors .
  • Methylsulphonylamino (RS67506): A strong electron-withdrawing group, increasing acidity and altering solubility compared to alkylamino groups .
Functional Group Differences
  • Propanone (target, LC-63, RS67506) vs. propanol (): Ketones are more stable under physiological conditions than alcohols, which may oxidize or form hydrogen bonds more readily .
Halogen and Methoxy Substituents

Biological Activity

1-(6-(Ethyl(methyl)amino)-5-methylpyridin-3-yl)propan-1-one, a synthetic organic compound, is part of the pyridine derivative class. Its unique structure, characterized by an ethyl(methyl)amino group attached to a methylpyridine ring and a propan-1-one moiety, suggests potential biological activities that merit detailed investigation. This article explores its biological activity, focusing on its therapeutic potential, mechanisms of action, and relevant case studies.

PropertyValue
Molecular Formula C12H18N2O
Molecular Weight 206.28 g/mol
IUPAC Name 1-[6-[ethyl(methyl)amino]-5-methylpyridin-3-yl]propan-1-one
InChI Key XTOIXLSOAYOMSB-UHFFFAOYSA-N
Canonical SMILES CCC(=O)C1=CN=C(C(=C1)C)N(C)CC

Biological Activity Overview

Research indicates that compounds within the pyridine class exhibit diverse biological activities including antimicrobial, anticancer, and anti-inflammatory properties. The specific compound under consideration has been studied for its potential therapeutic applications in various fields.

Anticancer Activity

Recent studies have demonstrated that pyridine derivatives can exhibit significant antiproliferative effects against various cancer cell lines. For instance, modifications in the structure of similar compounds have shown improved IC50 values (the concentration required to inhibit cell growth by 50%) against breast cancer cell lines such as MDA-MB-231. The presence of functional groups like -OH and -C=O has been correlated with enhanced biological activity .

Case Study: Antiproliferative Effects

A study investigating the antiproliferative activity of pyridine derivatives found that compounds with specific substitutions led to lower IC50 values. For example:

  • Compound A (IC50: 0.069 mM)
  • Compound B (IC50: 0.0046 mM)

These findings suggest that structural modifications can significantly influence the biological efficacy of pyridine derivatives .

The mechanism of action for 1-(6-(Ethyl(methyl)amino)-5-methylpyridin-3-yl)propan-1-one likely involves interaction with specific molecular targets such as enzymes or receptors. This interaction can modulate cellular pathways leading to various biological effects, including apoptosis in cancer cells .

Interaction with Cellular Targets

Research indicates that the compound may bind to key proteins involved in cell cycle regulation and apoptosis. This binding alters the normal function of these proteins, thereby inhibiting tumor growth and promoting cell death in cancerous tissues .

Comparative Analysis with Similar Compounds

A comparative analysis reveals that while many pyridine derivatives share structural similarities, their biological activities can vary significantly based on functional group positioning and overall molecular architecture.

CompoundIC50 (mM)Activity Type
1-(6-(Ethyl(methyl)amino)-5-methylpyridin-3-yl)propan-1-oneTBDAnticancer
1-Phenyl-2-propanone0.075Anticancer
Thiophene DerivativeTBDAntimicrobial

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